Cas no 204394-70-7 (4-Chloro-2-(pyridin-4-yl)-6-(trifluoromethyl)pyrimidine)

• Product Name: 4-Chloro-2-(pyridin-4-yl)-6-(trifluoromethyl)pyrimidine
• CAS No: 204394-70-7
• MF: C₁₀H₅ClF₃N₃
• MW: 259.615010976791
• MDL: MFCD00140056
• CID: 1067181
• Update Time: 2025-05-21

4-Chloro-2-(pyridin-4-yl)-6-(trifluoromethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-(pyridin-4-yl)-6-(trifluoromethyl)pyrimidine
• 4-Chloro-2-(4-pyridinyl)-6-(trifluoromethyl)-pyrimidine
• 4-chloro-2-(4-pyridinyl)-6-(trifluoromethyl)pyrimidine
• 4-chloro-2-(4-pyridyl)-6-(trifluoromethyl)pyrimidine
• AC1LSCYQ
• Bionet2_000008
• CTK6H3946
• HMS1364A08
• SBB102218

• MDL： MFCD00140056
• Inchi： 1S/C10H5ClF3N3/c11-8-5-7(10(12,13)14)16-9(17-8)6-1-3-15-4-2-6/h1-5H
• InChI Key： BXRCPVMQUNIGDK-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(F)(F)F)N=C(C2C=CN=CC=2)N=1

Computed Properties

• Exact Mass: 259.01255
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 38.67

Additional information on 4-Chloro-2-(pyridin-4-yl)-6-(trifluoromethyl)pyrimidine

Comprehensive Overview of 4-Chloro-2-(pyridin-4-yl)-6-(trifluoromethyl)pyrimidine (CAS No. 204394-70-7)

4-Chloro-2-(pyridin-4-yl)-6-(trifluoromethyl)pyrimidine (CAS No. 204394-70-7) is a highly specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrimidine derivative is characterized by its unique molecular structure, featuring a chloro substituent at the 4-position, a pyridin-4-yl group at the 2-position, and a trifluoromethyl moiety at the 6-position. Such structural attributes make it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents.

The growing demand for 4-Chloro-2-(pyridin-4-yl)-6-(trifluoromethyl)pyrimidine is driven by its versatility in medicinal chemistry. Researchers are increasingly exploring its potential in drug discovery, especially for targeting protein kinases involved in cancer and inflammatory diseases. Its trifluoromethyl group enhances metabolic stability and lipophilicity, key factors in optimizing drug-like properties. Additionally, the compound’s pyridine-pyrimidine scaffold aligns with current trends in fragment-based drug design, a hot topic in AI-driven drug development.

In agrochemical applications, CAS 204394-70-7 serves as a precursor for novel pesticides and herbicides. The chloro and trifluoromethyl functionalities contribute to its efficacy in disrupting pest metabolic pathways, a feature highly sought after in sustainable agriculture. With the rise of green chemistry initiatives, this compound’s role in developing eco-friendly crop protection solutions has become a focal point for industry stakeholders.

From a synthetic perspective, 4-Chloro-2-(pyridin-4-yl)-6-(trifluoromethyl)pyrimidine is often synthesized via palladium-catalyzed cross-coupling reactions or nucleophilic aromatic substitutions. These methods are frequently discussed in organic chemistry forums and academic circles, reflecting the compound’s relevance in modern synthetic strategies. Its CAS registry number (204394-70-7) is a critical identifier for researchers sourcing high-purity samples for experimental studies.

The compound’s physicochemical properties, such as its melting point, solubility, and stability under various conditions, are frequently queried in scientific databases and search engines. These parameters are essential for formulators and process chemists working on scalable synthesis routes. Moreover, its compatibility with high-throughput screening platforms makes it a candidate for automated drug discovery workflows, a trending topic in biotech innovation.

Regulatory and safety profiles of 4-Chloro-2-(pyridin-4-yl)-6-(trifluoromethyl)pyrimidine are also of interest to industrial users. While not classified as hazardous under standard guidelines, proper handling protocols are emphasized in material safety data sheets (MSDS). This aligns with broader industry shifts toward ESG compliance and workplace safety, topics dominating corporate sustainability reports.

In summary, CAS 204394-70-7 represents a convergence of cutting-edge research and practical applications. Its structural complexity and functional diversity position it as a cornerstone in both pharmaceutical and agrochemical innovation. As the scientific community continues to explore its potential, this compound is poised to remain a subject of intense study and commercial interest.